Cas no 24010-93-3 (3-methyl-4,5,6,7-tetrahydro-1,2-benzoxazole)

• Product Name: 3-methyl-4,5,6,7-tetrahydro-1,2-benzoxazole
• CAS No: 24010-93-3
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 912873
• PubChem ID: 304261
• Update Time: 2025-04-19

3-methyl-4,5,6,7-tetrahydro-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4,5,6,7-tetrahydro-1,2-benzoxazole
• 3-methyl-4,5,6,7-tetrahydro-1,2-benzisoxazole
• 3-methyl-4,5,6,7-tetrahydrobenzo[d]isoxazole
• 3-methyl-4,5,6,7-tetrahydro-benzo[d]isoxazole
• 3-methyl-4,5-tetramethyleneisoxazole
• 4,5,6,7-tetrahydro-3-methyl< 1,2> benzoisoxazole
• 4,5,6,7-Tetrahydro-3-methylbenzisoxazol
• AC1L74KZ
• N-Methyl-4,5,6,7-tetrahydro-1,2-benzisoxazol
• NSC195329
• DTXSID70307851
• DS-004908
• SCHEMBL12094403
• AKOS006286458
• NSC-195329
• 24010-93-3

• Inchi： 1S/C8H11NO/c1-6-7-4-2-3-5-8(7)10-9-6/h2-5H2,1H3
• InChI Key： NPZFRRYICNZFBA-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C)=N1)CCCC2

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles